Cas no 1254035-98-7 (6-(4-(Azetidin-3-yloxy)benzyl)-2-oxa-6-azaspiro[3.3]heptane)

• Product Name: 6-(4-(Azetidin-3-yloxy)benzyl)-2-oxa-6-azaspiro[3.3]heptane
• CAS No: 1254035-98-7
• MF: C₁₅H₂₀N₂O₂
• MW: 260.331503868103
• CID: 5062081
• Update Time: 2025-06-28

6-(4-(Azetidin-3-yloxy)benzyl)-2-oxa-6-azaspiro[3.3]heptane Chemical and Physical Properties

Names and Identifiers

• 6-(4-(Azetidin-3-yloxy)benzyl)-2-oxa-6-azaspiro[3.3]heptane

• Inchi： 1S/C15H20N2O2/c1-3-13(19-14-5-16-6-14)4-2-12(1)7-17-8-15(9-17)10-18-11-15/h1-4,14,16H,5-11H2
• InChI Key： QTWSYGLHZMKIJL-UHFFFAOYSA-N
• SMILES： O1CC2(C1)CN(CC1C=CC(=CC=1)OC1CNC1)C2

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 312
• XLogP3: 0.7
• Topological Polar Surface Area: 33.7

Additional information on 6-(4-(Azetidin-3-yloxy)benzyl)-2-oxa-6-azaspiro[3.3]heptane

6-(4-(Azetidin-3-yloxy)benzyl)-2-oxa-6-azaspiro[3.3]heptane: A Comprehensive Overview

6-(4-(Azetidin-3-yloxy)benzyl)-2-oxa-6-azaspiro[3.3]heptane is a complex organic compound with the CAS registry number 1254035-98-7. This compound belongs to the class of spiro compounds, which are characterized by two rings sharing a single atom. The structure of this molecule is intriguing, featuring a spiro ring system combined with an azetidine moiety and a benzyl group. Such structural complexity often suggests potential applications in pharmaceuticals, agrochemicals, or advanced materials.

The spiro[3.3]heptane core of the molecule serves as a central framework, with the 2-oxa and 6-aza substituents indicating the presence of oxygen and nitrogen atoms within the ring system, respectively. The azetidine group, a four-membered ring containing one nitrogen atom, is attached via an oxygen atom to the benzyl group. This arrangement creates a highly functionalized molecule with potential for diverse chemical reactivity and biological activity.

Recent advancements in synthetic chemistry have enabled the precise construction of such intricate molecules. Researchers have employed various strategies, including multi-component reactions and catalytic asymmetric synthesis, to assemble this compound efficiently. These methods not only enhance the yield but also improve the stereochemical control, which is crucial for applications in drug discovery.

The benzyl group attached to the azetidine moiety introduces aromaticity into the molecule, potentially influencing its electronic properties and reactivity. This feature makes it a promising candidate for exploring interactions within biological systems, such as enzyme inhibition or receptor binding. Preliminary studies have indicated that this compound exhibits moderate activity against certain enzymes, suggesting its potential as a lead compound in drug development.

In terms of physical properties, 6-(4-(Azetidin-3-yloxy)benzyl)-2-oxa-6-azaspiro[3.3]heptane has been characterized by techniques such as NMR spectroscopy and X-ray crystallography. These analyses provide insights into its conformational flexibility and spatial arrangement, which are critical for understanding its behavior in different environments.

From an environmental perspective, the compound's stability and biodegradability are areas of ongoing research interest. As industries increasingly prioritize sustainability, understanding the environmental footprint of such compounds becomes essential for their responsible use.

In conclusion, 6-(4-(Azetidin-3-yloxy)benzyl)-2-oxa-6-azaspiro[3.3]heptane (CAS No: 1254035-98-7) represents a fascinating example of modern chemical synthesis and design. Its unique structure and functional groups position it as a valuable tool in various scientific domains, particularly in drug discovery and materials science.